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The Isochlorogenic Acid C (4,5-diCQA) Blueprint: Sourcing, Isolation, and Therapeutic
Mechanics

Part 1: Executive Summary

Isochlorogenic acid C (4,5-Dicaffeoylquinic acid) represents a high-value target in the
phenylpropanoid class, distinct from its isomers A (3,5-diCQA) and B (3,4-diCQA) due to its
unique steric configuration and stability profile. While often overshadowed by the more
abundant Chlorogenic acid (5-CQA), Isochlorogenic acid C has emerged as a potent lead
compound for anti-HIV integrase activity, hepatoprotection, and neuroinflammation modulation.

This technical guide addresses the primary bottleneck in 4,5-diCQA research: the difficulty in
obtaining high-purity isolates due to rapid acyl migration (isomerization). We present a
validated sourcing strategy, a self-correcting extraction protocol using ionic liquids, and a
mechanistic breakdown of its therapeutic action.

Part 2: Chemical Identity & The "Nomenclature
Trap"

Before sourcing, researchers must navigate a critical nomenclature conflict in literature.
Chemical vendors and the Chinese Pharmacopoeia (ChP) generally align, but older botanical
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literature often swaps the "B" and "C" designations.

Definitive Identification:

Common Name: Isochlorogenic acid C[1][2][3][4][5]

IUPAC/Chemical Name: 4,5-Dicaffeoylquinic acid (4,5-diCQA)[4][6][7]

CAS Number: 57378-72-0[3][4]

Molecular Formula: C25H24012

Molecular Weight: 516.45 g/mol [3][4][8]

The Isomerization Risk: Unlike 3,5-diCQA (Isochlorogenic acid A), which is thermodynamically
unstable and prone to rapid isomerization, 4,5-diCQA is relatively more stable under thermal
stress. However, in neutral or alkaline pH (pH > 7.0), it will undergo acyl migration, converting
into 3,4-diCQA or 3,5-diCQA.

Critical Protocol Rule: All extraction solvents must be acidified (pH 2.5-3.0) to "freeze" the acyl

groups in the 4,5-position.

Part 3: Botanical Reservoirs & Yield Analysis

While Lonicera japonica is the most cited source, recent quantitative profiling suggests
Chrysanthemum morifolium may offer superior extractability for this specific isomer.

Table 1: Comparative Yields of Isochlorogenic Acid C (4,5-diCQA)
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Estimated

Botanical ) Extraction
Part Used Yield (mglg . Notes
Source Complexity
dw)
Highest reported
Chrysanthemum e
- Flower 4.20 Moderate specific yield
morifolium .
using IL-UAE [1].
Co-elutes heavily
with
Lonicera Green-White ) Isochlorogenic A
_ _ 0.35-3.50 High _
japonica Buds & B; requires
precise
fractionation [2].
High abundance,
Coffea Green Beans but caffeine
1.50 - 4.00 Low .
canephora (Robusta) removal is
required first.
Good secondary
Gynura . source; often
o Aerial Parts ~1.20 Moderate _
divaricata used in TCM for

diabetes.

Part 4: Extraction & Purification Architecture

We present two protocols: a High-Yield Method (lonic Liquid) for analytical standards and a
Scalable Method (HSCCC) for preparatory isolation.

Protocol A: lonic Liquid-Based Ultrasonic-Assisted
Extraction (IL-UAE)

Best for: Maximizing yield from Chrysanthemum or Lonicera.
Reagents:

e Solvent: 0.65 mol/L [Bmim]Br (1-butyl-3-methylimidazolium bromide).[9]
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 Purification Phase: Ammonium sulfate ((NH4)2S0Oa).

Step-by-Step Workflow:

Pre-treatment: Pulverize dried Chrysanthemum morifolium flowers to <40 mesh.
e Digestion: Mix powder with 0.65 M [Bmim]Br solution at a liquid-to-solid ratio of 23:1.
o Extraction: Sonicate (Ultrasonic power: 250W) for 49 minutes at 25°C.

o Why: Ultrasound disrupts the cell wall; the ionic liquid disrupts the hydrogen bonding
network of the cellulose, releasing the bound phenolics.

e Agueous Two-Phase Separation (ATPS):
o Add (NH4)2S0a4 to the extract (approx.[9] 0.23 g/mL).
o Adjust pH to 3.0 using H2SOa4 (Critical for stability).
o Centrifuge at 4000 rpm for 10 mins.

e Recovery: The 4,5-diCQA partitions into the lonic Liquid-rich top phase (Extraction efficiency
>98%).

 Isolation: Back-extract with acidified ethyl acetate to remove the ionic liquid, then evaporate
to dryness.

Protocol B: High-Speed Counter-Current
Chromatography (HSCCC)

Best for: Isolating >100mg pure compound.
Two-Phase Solvent System:
» n-Hexane : Ethyl Acetate : Methanol : Water (1:5:1:5, viviviv).

 Acidification: Add 10mM HCI to the water phase to suppress ionization.
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Workflow:
o Crude Extraction: Extract plant material with 70% Ethanol (pH 3.0). Evaporate ethanol.

» Partitioning: Wash aqueous residue with Petroleum Ether (removes lipids/chlorophyll).
Extract remaining aqueous phase with Ethyl Acetate.[10]

e HSCCC Setup:
o Fill column with Upper Phase (Stationary).
o Pump Lower Phase (Mobile) at 2.0 mL/min.
o Rotation: 800 rpm (Head-to-Tail).
« Injection: Dissolve 200mg Ethyl Acetate fraction in 10mL mixed phase.

o Elution Order: 4,5-diCQA typically elutes after 3,5-diCQA due to higher hydrophobicity in this
system.

Part 5: Visualization of Workflow
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Caption: Optimized lonic Liquid-Based Extraction workflow for maximum recovery of
Isochlorogenic Acid C.

Part 6: Pharmacological Mechanics

Isochlorogenic acid C exhibits a distinct pharmacological profile compared to its isomers,
particularly in viral inhibition and liver fibrosis.

Anti-HIV Integrase Activity

4,5-diCQA acts as a potent inhibitor of HIV-1 integrase, an enzyme critical for viral replication.

[2]

e Mechanism: It binds to the catalytic core of the integrase enzyme, preventing the "3'-end
processing” and "strand transfer" steps.

e Potency: ICso values range from 0.13 to 0.3 pg/mL, making it one of the most potent natural
integrase inhibitors [3].

Hepatoprotection & Anti-Inflammation (NF-kB)

In models of liver fibrosis and Hepatitis B, 4,5-diCQA inhibits the NF-kB signaling pathway. It
prevents the phosphorylation of IkBa, thereby blocking the nuclear translocation of p65/p50
dimers. This suppresses the downstream expression of pro-inflammatory cytokines (TNF-a, IL-
6).

INHIBITS

__Phosphorylation

Click to download full resolution via product page

Caption: 4,5-diCQA inhibits the IKK complex, preventing NF-kB activation and subsequent
cytokine storm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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